Cas no 187741-10-2 (Tricyclo[3.3.1.13,7]decane-2-carboxylicacid, 4-amino-8-methyl-)

• Product Name: Tricyclo[3.3.1.13,7]decane-2-carboxylicacid, 4-amino-8-methyl-
• CAS No: 187741-10-2
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 115110
• PubChem ID: 57357656
• Update Time: 2025-04-18

Tricyclo[3.3.1.13,7]decane-2-carboxylicacid, 4-amino-8-methyl- Chemical and Physical Properties

Names and Identifiers

• Tricyclo[3.3.1.13,7]decane-2-carboxylicacid, 4-amino-8-methyl-
• 4-amino-8-methyladamantane-2-carboxylic acid
• Tricyclo[3.3.1.13,7]decane-2-carboxylic acid, 4-amino-8-methyl- (9CI)
• DTXSID00723787
• 187741-10-2
• 4-Amino-8-methyltricyclo[3.3.1.1~3,7~]decane-2-carboxylic acid

• Inchi： 1S/C12H19NO2/c1-5-6-2-7-4-8(5)10(12(14)15)9(3-6)11(7)13/h5-11H,2-4,13H2,1H3,(H,14,15)
• InChI Key： ZTBGKZZWOIQFTI-UHFFFAOYSA-N
• SMILES： OC(C1C2CC3CC(CC1C3C)C2N)=O

Computed Properties

• Exact Mass: 209.14167
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32